Cas no 195136-71-1 (2,4-Difluororesorcinol)

• Product Name: 2,4-Difluororesorcinol
• CAS No: 195136-71-1
• MF: C₆H₄F₂O₂
• MW: 146.091568946838
• MDL: MFCD09836234
• CID: 116713
• PubChem ID: 329761129
• Update Time: 2025-11-01

2,4-Difluororesorcinol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,2,4-difluoro-
• 2,4-difluorobenzene-1,3-diol
• 2,4-Difluororesorcinol
• 1,3-Benzenediol,2,4-difluoro
• 2,4-Difluoro-1,3-benzenediol
• 2,4-Difluoro-1,3-dihydroxy benzene
• 1,3-Benzenediol,2,4-difluoro-(9CI)
• 2,4-Difluoro-1,3-dihydroxy benzene, 2,4-Difluorobenzene-1,3-diol
• 2,4-Difluororesorcinol *CAS 195136-71-1*
• CS-0086601
• AS-42239
• A903082
• DTXSID30445607
• PD157172
• SCHEMBL669072
• 2,4-Difluororesorcinol, 95%
• CHEMBL2332781
• J-012639
• HY-124472
• SY240025
• IBNBFQFUGXNAKU-UHFFFAOYSA-N
• AKOS005258318
• 1,3-Benzenediol, 2,4-difluoro-
• 195136-71-1
• MFCD09836234
• STL555134
• BBL101338
• DA-49267

• MDL： MFCD09836234
• Inchi： 1S/C6H4F2O2/c7-3-1-2-4(9)5(8)6(3)10/h1-2,9-10H
• InChI Key： IBNBFQFUGXNAKU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1O)F)O

Computed Properties

• Exact Mass: 146.01800
• Monoisotopic Mass: 146.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.542±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 57-88 °C
• Boiling Point: 211.3±35.0 ºC (760 Torr),
• Flash Point: 81.6±25.9 ºC,
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 40.46000
• LogP: 1.37600

2,4-Difluororesorcinol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：S45
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on 2,4-Difluororesorcinol

Introduction to 2,4-Difluororesorcinol (CAS No. 195136-71-1)

2,4-Difluororesorcinol, identified by the Chemical Abstracts Service Number (CAS No.) 195136-71-1, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, a derivative of resorcinol, features two fluorine atoms substituting at the 2- and 4-positions of the benzene ring, imparting unique electronic and steric properties that make it a valuable intermediate in the development of various chemical applications.

The structural motif of 2,4-difluororesorcinol consists of a benzene ring with two hydroxyl groups and two fluorine atoms. This arrangement not only enhances its reactivity but also opens up diverse synthetic pathways for further functionalization. The presence of fluorine atoms influences its electronic distribution, making it a versatile building block for constructing more complex molecules.

In recent years, 2,4-difluororesorcinol has been extensively studied for its potential applications in medicinal chemistry. Its bifunctional nature—combining hydroxyl and fluoro groups—allows for selective modifications at multiple sites, facilitating the synthesis of pharmacologically active compounds. Researchers have leveraged this compound to develop novel scaffolds for drug candidates targeting various diseases.

One of the most promising areas of research involving 2,4-difluororesorcinol is in the development of anticancer agents. The fluoro-substituted aromatic ring can enhance binding affinity to biological targets, improving the efficacy of therapeutic molecules. For instance, studies have demonstrated its utility in designing kinase inhibitors, which are critical in treating cancers driven by aberrant signaling pathways. The electron-withdrawing effect of fluorine atoms can fine-tune the pharmacokinetic properties of drug candidates, leading to better bioavailability and reduced toxicity.

Additionally, 2,4-difluororesorcinol has found applications in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The fluoro groups contribute to improved thermal stability and chemical resistance, making it an attractive precursor for advanced materials used in electronic devices. The ability to precisely modify the structure of 2,4-difluororesorcinol allows chemists to tailor its properties for specific applications in optoelectronics and nanotechnology.

The synthesis of 2,4-difluororesorcinol typically involves fluorination reactions on resorcinol or related precursors. Advanced synthetic methodologies, such as electrochemical fluorination or transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These methods align with the growing emphasis on sustainable chemistry practices, minimizing waste and reducing environmental impact.

Recent advancements in computational chemistry have further enhanced the understanding of 2,4-difluororesorcinol's reactivity. Molecular modeling studies predict its behavior in various reaction conditions, aiding in the rational design of synthetic routes. Such computational insights are invaluable for optimizing reaction conditions and predicting the outcomes of multi-step syntheses.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2,4-difluororesorcinol for their potential as antimicrobial agents. The fluoro-substituted ring disrupts bacterial cell membranes and inhibits key metabolic pathways, offering a novel approach to combat antibiotic-resistant strains. Preliminary clinical trials have shown promising results in treating infections caused by multidrug-resistant bacteria.

In conclusion,2,4-Difluororesorcinol (CAS No. 195136-71-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications in drug discovery、material science，and advanced chemical synthesis。 As research continues to uncover new possibilities，the importance of this compound is expected to grow，driving innovation in both academic and industrial settings.